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Compound of Interest

Compound Name: Cyclopentanol(1-13c)
Cat. No.: B12057231
Get Quote

Executive Summary
Cyclopentanol-1-13C (CAS 54808-52-5) is a stable isotope-labeled cycloalkanol where the

carbon atom bearing the hydroxyl group is enriched with Carbon-13 (

C). Unlike radioisotopes (

C), this stable isotopolog presents no radiation hazard, making it a critical tool in Quantitative
NMR (gNMR), Metabolic Flux Analysis (MFA), and Mass Spectrometry (MS) internal
standardization.

This guide moves beyond basic catalog data to provide a mechanistic understanding of the
isotope's behavior in synthesis and bioanalysis. The primary utility of this specific isomer lies in
its generated

coupling, which serves as an immutable spectral tag for tracking the hydroxyl-bearing carbon
through complex oxidative transformations.

Part 1: Physicochemical & Isotopic Specifications

The following data distinguishes the labeled variant from natural abundance cyclopentanol.
Note the mass shift and the specific NMR behavior caused by the spin-1/2
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C nucleus.
Table 1: Technical Specifications
Property Specification

Notes

Cyclopentanol-1-
Chemical Name

Labeled at the C1 (carbinol)

position

C
Specific to the 1-
CAS Number 54808-52-5
C isomer
C
. C .
Empirical Formula Mass shift of +1.00335 Da
H
O
Molecular Weight 87.12 g/mol vs. 86.13 g/mol (Natural)
) ) 99 atom % Essential for eliminating
Isotopic Enrichment ) ]
satellite peak interference
C
Boiling Point 139-140 °C Negligible isotope effect on BP
) Slightly higher than natural
Density 0.959 g/mL
(0.948) due to mass
Appearance Colorless viscous liquid Hygroscopic

Ethanol, Ether, slightly in

Solubility Wat
ater

Identical solvation shell to

natural analog

Part 2: Synthesis & Manufacturing Logic

The synthesis of Cyclopentanol-1-13C is a chemoselective reduction protocol. The choice of

route is dictated by the conservation of the expensive isotopic label. We utilize

Cyclopentanone-1-13C as the precursor.
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Mechanism of Action

The synthesis employs Sodium Borohydride (NaBH

) reduction. This route is preferred over catalytic hydrogenation for labeled compounds
because it allows for stoichiometric control, minimizing waste of the labeled substrate.

e Precursor: Cyclopentanone-1-13C (Carbonyl labeled).
e Reagent: NaBH

provides the hydride source.

e Outcome: The carbonyl carbon (

) is reduced to a carbinol carbon (
), retaining the

C label at the C1 position.

Workflow Diagram: Reductive Synthesis

Product:
g Cyclopentanol-1-13C
(>99% Purity)

] - Reagent: . . o
Precursor: Solubilization e Hydride Transfer > Extraction & Distillation

(0°C ->RT)

Cyclopentanone-1-13C Alkoxyborate Complex Dilute HCI

Click to download full resolution via product page

Figure 1: Step-wise reductive synthesis preserving the isotopic label at C1.

Part 3: Analytical Characterization (Self-Validating
Protocols)

To ensure the integrity of the label, researchers must validate the compound using Nuclear
Magnetic Resonance (NMR). The presence of the

C label at C1 introduces specific splitting patterns that act as a purity check.

C-NMR Validation
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» Natural Abundance: C1 appears at ~74 ppm as a small singlet.
o Labeled (54808-52-5): C1 appears as a massive singlet at ~74 ppm (relative to solvent).

» Validation Check: If the enrichment is <99%, you will see significant satellite peaks or a lower

signal-to-noise ratio than calculated.

H-NMR Validation (The Coupling "Clock")

This is the most critical self-validating check. The proton attached to C1 (the methine proton)

will couple to the

C nucleus.

e Observation: The H1 signal (typically ~4.3 ppm) will split into a doublet (d).
e Coupling Constant (

): You must observe a coupling constant of 140-150 Hz.

 Interpretation:
o If you see a singlet at 4.3 ppm: The compound is not labeled (Natural Abundance).

o If you see a doublet with

Hz: The label is confirmed at C1.

Part 4: Applications in Drug Metabolism &
Mechanistic Studies

Cyclopentanol-1-13C is primarily used as a metabolic probe and internal standard. Its utility
stems from the stability of the C-C bond and the traceability of the C-O bond.

Application A: Metabolic Flux Analysis (Oxidation
Tracking)
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In drug metabolism (DMPK), cyclopentyl rings are common maotifs (e.g., in certain kinase
inhibitors). Researchers use the labeled alcohol to track oxidative metabolism by Cytochrome
P450 or Alcohol Dehydrogenase (ADH).

o Pathway: Cyclopentanol-1-13C

Cyclopentanone-1-13C.

e Detection: The shift in the

C-NMR signal from ~74 ppm (alcohol) to ~220 ppm (ketone) provides a quantifiable readout
of metabolic turnover without interference from endogenous background.

Application B: Mass Spectrometry Internal Standard

In LC-MS/MS assays, the labeled compound serves as an ideal internal standard (IS).

o Mass Shift: The +1 Da shift (M+1) moves the analyte away from the natural abundance
envelope of the target analyte, assuming high resolution.

e Co-elution: Because itis a

C isotope (not Deuterium), it exhibits no chromatographic isotope effect. It will co-elute
perfectly with the non-labeled drug, ensuring identical ionization suppression/enhancement
profiles.

Diagram: Metabolic Tracer Logic
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Substrate:
Cyclopentanol-1-13C

(m/z 87)

Oxidative Attack

Enzyme:
Alcohol Dehydrogenase
(ADH)

-2H (Oxidation)

Metabolite:
Cyclopentanone-1-13C
(m/z 85)

Quantification

Analysis:
LC-MS/MS or gNMR
(Detection of M+1 Shift)

Click to download full resolution via product page

Figure 2: Metabolic tracking of ring oxidation. Note the mass transition from 87 to 85, retaining

the +1 heavy isotope.

Part 5: Handling, Stability & Safety

While stable isotopes are non-radioactive, the chemical toxicity of cyclopentanol remains.

* Hygroscopicity: The hydroxyl group makes the compound hygroscopic.

o Protocol: Store under inert gas (Nitrogen or Argon) in a desiccator. Moisture uptake will

complicate gNMR weighing.
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» Chemical Stability: Stable at room temperature, but avoid strong oxidizing agents (e.g.,
Chromic acid) unless intended for reaction.

o Safety Profile:
o Flammable: Flash point ~51°C.

o Irritant: Causes skin and eye irritation.[1] Use standard PPE (Nitrile gloves, safety
goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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